Cas no 2229272-44-8 (tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate
• CAS No: 2229272-44-8
• MF: C₁₅H₂₂FN₃O₄
• MW: 327.35128736496
• CID: 6577386
• PubChem ID: 165970243
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate
• 2229272-44-8
• tert-butyl N-[3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropyl]carbamate
• EN300-1873787

• Inchi： 1S/C15H22FN3O4/c1-14(2,3)23-13(20)18-9-15(4,8-17)10-5-6-12(19(21)22)11(16)7-10/h5-7H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： SHEHBCRTBLHNJO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.15943435g/mol
• Monoisotopic Mass: 327.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate

Introduction to tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate (CAS No. 2229272-44-8)

tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate (CAS No. 2229272-44-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, an amino functionality, and a substituted phenyl ring with a fluoro and nitro group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The tert-butyl carbamate moiety is known for its ability to protect the amino group during synthetic manipulations, making it a valuable intermediate in the synthesis of peptides and other nitrogen-containing molecules. The presence of this protecting group allows for controlled deprotection, which can be crucial in multi-step synthetic sequences. Additionally, the amino group itself is a key functional group in many biologically active molecules, often involved in interactions with biological targets such as enzymes and receptors.

The 3-fluoro-4-nitrophenyl substituent is particularly noteworthy due to its potential for modulating biological activity. Fluorine atoms are known to influence the lipophilicity and electronic properties of molecules, which can affect their binding affinity and selectivity for specific targets. The nitro group, on the other hand, can undergo reduction to form an amino group, which can further alter the compound's biological properties. This dual functionality makes tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate a versatile starting point for the development of new drugs.

In recent studies, this compound has been investigated for its potential applications in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has explored its use as a scaffold for developing inhibitors of specific enzymes involved in cancer progression. The unique combination of functional groups in this molecule allows it to interact with multiple binding sites on target proteins, potentially leading to enhanced efficacy and reduced side effects.

Beyond cancer research, tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate has also shown promise in the treatment of neurological disorders. Studies have demonstrated its ability to cross the blood-brain barrier and interact with receptors involved in neurotransmitter regulation. This property makes it a candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate typically involves several steps, including the formation of the tert-butyl carbamate from an appropriate amine precursor, followed by substitution reactions to introduce the fluoro and nitro groups onto the phenyl ring. The choice of synthetic route can significantly impact the yield and purity of the final product, making optimization a critical aspect of its production.

In terms of safety and handling, while this compound is not classified as a hazardous material or controlled substance, it should be handled with care due to its reactivity and potential biological activity. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can increase its availability for large-scale production.

In conclusion, tert-butyl N-3-amino-2-(3-fluoro-4-nitrophenyl)-2-methylpropylcarbamate (CAS No. 2229272-44-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and potential applications make it an exciting candidate for further investigation and development into novel therapeutic agents.